1-(3,5-Dichlorophenyl)-3-iodobicyclo[1.1.1]pentane

• IUPAC Name: 1-(3,5-dichlorophenyl)-3-iodobicyclo[1.1.1]pentane
• InChI: InChI=1S/C11H9Cl2I/c12-8-1-7(2-9(13)3-8)10-4-11(14,5-10)6-10/h1-3H,4-6H2
• InChI Key: NDTDFPRSWYMIJT-UHFFFAOYSA-N
• Canonical SMILES: C1C2(CC1(C2)I)C3=CC(=CC(=C3)Cl)Cl
• Molecular Formula: C11H9Cl2I
• Molecular Weight: 339.00 g/mol

Description

The compound “1-(3,5-Dichlorophenyl)-3-iodobicyclo[1.1.1]pentane” is a derivative of bicyclo[1.1.1]pentane, which is an organic compound and the simplest member of the bicyclic bridged compounds family. It has a phenyl ring substituted with two chlorine atoms and an iodine atom attached to the bicyclic structure.

Synthesis Analysis

The synthesis of such a compound would likely involve the formation of the bicyclo[1.1.1]pentane core, followed by halogenation to introduce the iodine and chlorine atoms. Bicyclo[1.1.1]pentane can be synthesized from [1.1.1]propellane. The halogenation could potentially be achieved through electrophilic aromatic substitution or other halogenation reactions.

Molecular Structure Analysis

The molecular structure of this compound would consist of a bicyclo[1.1.1]pentane core with a phenyl ring and an iodine atom attached. Bicyclo[1.1.1]pentane is a highly strained molecule.

Chemical Reactions Analysis

The chemical reactivity of this compound would be influenced by the presence of the halogens and the bicyclic structure. The iodine atom might make the compound susceptible to nucleophilic substitution reactions. The chlorine atoms on the phenyl ring could also direct electrophilic aromatic substitution reactions to certain positions on the ring.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its structure. It’s likely to be a solid at room temperature, given the presence of the halogens and the bicyclic structure. Its solubility would depend on the solvent used.